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Compound of Interest

Compound Name: PSB-1115 potassium salt

Cat. No.: B15572539 Get Quote

Application Notes and Protocols: PSB-1115
Potassium Salt
For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-1115 is a potent and selective antagonist for the adenosine A2B receptor (A2BR).[1][2][3]

[4] Its potassium salt form offers enhanced solubility, making it a valuable tool for in vitro and in

vivo studies investigating the roles of the A2B receptor in various physiological and pathological

processes, including inflammation, cancer, and cardiovascular diseases.[5][6] These

application notes provide detailed protocols for the preparation, storage, and application of

PSB-1115 potassium salt stock solutions to ensure reliable and reproducible experimental

outcomes.

Physicochemical Properties and Solubility
Proper handling of PSB-1115 potassium salt begins with an understanding of its physical and

chemical characteristics.
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Property Value Source

Formal Name

4-(2,3,6,9-tetrahydro-2,6-

dioxo-1-propyl-1H-purin-8-yl)-

benzenesulfonic acid,

monopotassium salt

[3][7]

Molecular Formula C₁₄H₁₃N₄O₅S • K [3][7]

Formula Weight 388.4 g/mol [3][7]

Purity ≥98% [7][8]

Appearance Crystalline solid [7]

Solubility (DMSO) ~25 mg/mL [3][7]

Solubility (Water)
~10 mg/mL (with potential

need for warming)
[9]

Solubility (PBS, pH 7.2) ~1 mg/mL [3][7]

Stock Solution Preparation
To ensure accuracy and consistency, stock solutions should be prepared with care. The choice

of solvent depends on the experimental design, with DMSO being suitable for most in vitro cell-

based assays and aqueous buffers for experiments where organic solvents are not permissible.

Workflow for Stock Solution Preparation
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Preparation Steps

1. Weigh PSB-1115

2. Add Solvent (e.g., DMSO)

Precise amount

3. Dissolve Completely
(Vortex/Sonicate)

To desired concentration

4. Filter Sterilize (0.22 µm)

For aqueous solutions

5. Aliquot into Vials

Small, single-use volumes

6. Store Appropriately

Label clearly

Click to download full resolution via product page

Caption: Workflow for preparing PSB-1115 potassium salt stock solutions.

Protocol 2.1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the required amount of PSB-1115 potassium salt (FW:

388.4 g/mol ) in a sterile microcentrifuge tube. For 1 mL of a 10 mM solution, weigh 3.884
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mg.

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the tube.

For a 10 mM solution, add 1 mL of DMSO for every 3.884 mg of compound.

Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic bath to ensure the

compound is fully dissolved.[9] Hygroscopic DMSO can impact solubility, so using a newly

opened bottle is recommended.[9]

Aliquoting: Dispense the stock solution into smaller, single-use, light-protected vials to avoid

repeated freeze-thaw cycles.

Storage: Store the aliquots as recommended in Section 3.

Protocol 2.2: Preparation of an Aqueous Stock Solution

Weighing: Accurately weigh the PSB-1115 potassium salt.

Solvent Addition: Add sterile, nuclease-free water or a desired buffer (e.g., PBS pH 7.2).

Dissolution: Vortex the solution. Gentle warming (e.g., to 60°C) can aid dissolution in water.

[9] Note that solubility is lower in aqueous solutions compared to DMSO.[3][7]

Sterilization: Before use in biological experiments, sterilize the aqueous solution by passing it

through a 0.22 µm syringe filter.[9]

Storage: It is recommended to prepare aqueous solutions fresh for each experiment. Storing

aqueous solutions for more than one day is not advised.[7]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the compound.
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Condition Solvent
Storage
Temperature

Duration Notes

Long-term DMSO -80°C Up to 6 months

Protect from

light. Avoid

repeated freeze-

thaw cycles.

Short-term DMSO -20°C Up to 1 month
Protect from

light.[9]

Aqueous

Solution
Water / PBS 4°C ≤ 24 hours

Prepare fresh

before use. Not

recommended

for long-term

storage.[7]

Solid Form - -20°C ≥ 4 years
Store in a dry,

dark place.[7]

Application Protocol Example: Platelet Aggregation
Assay
PSB-1115 can be used to study pathways like those involving the P2Y12 receptor, which is

crucial for ADP-induced platelet aggregation.[10][11][12] While PSB-1115 is an A2BR

antagonist, this protocol demonstrates a common assay type where such a compound might

be used to investigate receptor crosstalk or as a control. The primary inhibitor for this pathway

is a P2Y12 antagonist.

Experimental Workflow: Platelet Aggregation Assay
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Assay Workflow

1. Prepare Platelet-Rich
Plasma (PRP)

2. Pre-incubate PRP with
PSB-1115 or Vehicle

3. Add Agonist (ADP)

4. Measure Aggregation
(Light Transmittance)

5. Analyze Data

Click to download full resolution via product page

Caption: Workflow for an in vitro platelet aggregation experiment.

Protocol 4.1: Inhibition of ADP-Induced Platelet Aggregation

Blood Collection: Draw whole blood from healthy, consenting donors into tubes containing

3.2% sodium citrate.[13] The sample must be processed within a few hours of collection.[13]

[14]

PRP Preparation: Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15 minutes at

room temperature to obtain platelet-rich plasma (PRP).

Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized

concentration (e.g., 2.5 x 10⁸ platelets/mL) using platelet-poor plasma (obtained by re-
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centrifuging the remaining blood at a high speed).

Pre-incubation: In an aggregometer cuvette, pre-incubate 250 µL of the adjusted PRP with

various concentrations of PSB-1115 (or a known P2Y12 antagonist as a positive control) or

vehicle (DMSO/saline) for 5-10 minutes at 37°C.

Initiate Aggregation: Add a submaximal concentration of ADP (e.g., 5-10 µM) to induce

platelet aggregation.

Measurement: Record the change in light transmittance for 5-10 minutes using a light

transmittance aggregometer. Maximum aggregation is recorded as the primary endpoint.

Data Analysis: Calculate the percentage of inhibition for each concentration of PSB-1115

relative to the vehicle control. Plot the results to determine an IC₅₀ value if applicable.

Signaling Pathway
PSB-1115 targets the A2B adenosine receptor. The diagram below illustrates the canonical

signaling pathway of the P2Y12 receptor, a key player in platelet aggregation, to provide

context for the type of system where a receptor antagonist like PSB-1115 could be studied for

indirect effects or receptor crosstalk. P2Y12 activation by ADP leads to the inhibition of adenylyl

cyclase, a decrease in cAMP levels, and ultimately platelet activation and aggregation.[10][15]

P2Y12 Receptor Signaling Pathway
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Caption: Simplified P2Y12 signaling pathway in platelets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15572539?utm_src=pdf-body-img
https://www.benchchem.com/product/b15572539?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. PSB 1115 | Adenosine A2B Receptors | Tocris Bioscience [tocris.com]

2. rndsystems.com [rndsystems.com]

3. caymanchem.com [caymanchem.com]

4. PSB-1115 | A2B antagonist | Probechem Biochemicals [probechem.com]

5. A2B adenosine receptor inhibition by the dihydropyridine calcium channel blocker
nifedipine involves colonic fluid secretion - PMC [pmc.ncbi.nlm.nih.gov]

6. A2B adenosine receptor signaling and regulation - PMC [pmc.ncbi.nlm.nih.gov]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. scbt.com [scbt.com]

9. medchemexpress.com [medchemexpress.com]

10. researchgate.net [researchgate.net]

11. Central role of the P2Y12 receptor in platelet activation - PMC [pmc.ncbi.nlm.nih.gov]

12. portlandpress.com [portlandpress.com]

13. P2Y12 Platelet Function Test | MLabs [mlabs.umich.edu]

14. uchicagomedlabs.testcatalog.org [uchicagomedlabs.testcatalog.org]

15. The Signaling Pathway of the ADP Receptor P2Y12 in the Immune System: Recent
Discoveries and New Challenges - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [PSB-1115 potassium salt stock solution preparation
and storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572539#psb-1115-potassium-salt-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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